Cas no 37456-99-8 (Cyclohexanone, 2-(butylthio)-)

• Product Name: Cyclohexanone, 2-(butylthio)-
• CAS No: 37456-99-8
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 1483633
• PubChem ID: 11052358
• Update Time: 2025-04-21

Cyclohexanone, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(butylthio)-
• 2-butylsulfanylcyclohexan-1-one
• SCHEMBL14508480
• DTXSID90453400
• butylthiocyclohexanone
• 37456-99-8

• Inchi： 1S/C10H18OS/c1-2-3-8-12-10-7-5-4-6-9(10)11/h10H,2-8H2,1H3
• InChI Key： JDGBFXDGKIJADW-UHFFFAOYSA-N
• SMILES： S(CCCC)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 186.10794
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones